Amlodipine Mannitol Adduct

• Molecular Formula: C26H37ClN2O10
• Molecular Weight: 573.0 g/mol
• InChI: InChI=1S/C26H37ClN2O10/c1-4-39-26(36)22-17(13-38-10-9-28-11-18(31)23(33)24(34)19(32)12-30)29-14(2)20(25(35)37-3)21(22)15-7-5-6-8-16(15)27/h5-8,18-19,21,23-24,28-34H,4,9-13H2,1-3H3/t18-,19-,21?,23-,24-/m1/s1
• InChIKey: ALJJZSOFEDQLBS-JYRFAHJPSA-N

Amlodipine Mannitol Adduct: Identity and Analytical Scope

Amlodipine Mannitol Adduct (also supplied as the acetate or hydrochloride salt) is a covalent conjugate of the dihydropyridine calcium‑channel blocker amlodipine and the sugar alcohol D‑mannitol . It is listed as amlodipine impurity 14 by several reference‑standard suppliers and is employed as a process‑specific marker for impurity profiling, analytical method development, method validation (AMV), and quality‑controlled (QC) release testing during commercial amlodipine production [1]. The adduct exists as a crystalline solid with a molecular weight of 573.03 g mol⁻¹ (free form) or 633.08 g mol⁻¹ (acetate salt) and requires storage at 2–8 °C . Its primary procurement value lies in its role as an ANDA‑enabling impurity standard rather than as a therapeutic agent.

Impurity Profiling Process-specific marker for ANDA submissions and method validation

Storage Requires cold-chain logistics to maintain standard integrity

Role ANDA-enabling impurity standard, not a therapeutic agent

• [1] SynZeal. Amlodipine Mannitol Adduct – Product Page. Catalog No. SZ-A005045. https://www.synzeal.com/cn/amlodipine-mannitol-adduct (accessed 2025). View Source

Amlodipine Mannitol Adduct vs. Generic Impurity Standards

Generic amlodipine impurity standards (e.g., EP Impurity A, D, or G) are designed to track simple degradation products or unreacted intermediates, whereas the Amlodipine Mannitol Adduct is a process‑specific marker formed during synthesis in mannitol‑containing media . Its distinct molecular architecture – a covalent ether linkage between the amlodipine amino‑ethoxy‑methyl side‑chain and the mannitol backbone – creates a unique chromatographic retention time and mass‑spectral signature that cannot be replicated by simpler impurity standards [1]. Consequently, substitution with a structurally unrelated impurity standard will fail to demonstrate control over this specific process impurity during ANDA review, risking a Refuse‑to‑Receive decision or a deficiency letter from regulators [2].

Target Standard

Generic Substitute

Amlodipine Mannitol Adduct

EP Impurity A, D, G etc.

Unique chromatographic retention and mass-spectral signature not replicated by generic impurity standards.

Process-specific marker for mannitol-containing synthesis; generic impurities track common degradation products only.

Substitution may lead to ANDA deficiency letter or Refuse-to-Receive due to incomplete impurity control.

• [1] Veeprho. Amlodipine Mannitol Adduct (Acetate Salt) – Impurity Profile. https://veeprho.com/pt/impurities/amlodipine-mannitol-adduct-acetate-salt/ (accessed 2025). View Source
• [2] SynZeal. N-Nitroso-Amlodipine EP Impurity D Mannitol Adduct – Product Page. Catalog No. SZ-A005117. https://www.synzeal.com/en/n-nitroso-amlodipine-ep-impurity-d-mannitol-adduct (accessed 2025). View Source

Amlodipine Mannitol Adduct: Quantitative Differentiation Data

Molecular Weight vs. Amlodipine Free Base and Besylate

The free form of Amlodipine Mannitol Adduct (C₂₆H₃₇ClN₂O₁₀) has a molecular weight of 573.03 g mol⁻¹, which is substantially higher than that of amlodipine free base (C₂₀H₂₅ClN₂O₅; 408.88 g mol⁻¹) and amlodipine besylate (C₂₆H₃₁ClN₂O₈S; 567.05 g mol⁻¹) . The acetate salt form (C₂₈H₄₁ClN₂O₁₂) further increases the molecular weight to 633.08 g mol⁻¹ . This mass difference enables unambiguous identification of the mannitol adduct in complex impurity mixtures by LC‑MS without interference from the parent API or its common salt forms .

Molecular Weight

Head-to-head

573.03 (free adduct); 633.08 (acetate salt) vs Amlodipine free base: 408.88; besylate: 567.05 g·mol⁻¹

Mass selectivity enables unambiguous LC-MS identification of process-specific impurity.

Data to verify; source review recommended

Evidence Dimension	Molecular weight (g mol⁻¹)
Target Compound Data	573.03 (free adduct); 633.08 (acetate salt)
Comparator Or Baseline	Amlodipine free base: 408.88; Amlodipine besylate: 567.05
Quantified Difference	+164.15 g mol⁻¹ vs. free base; +66.03 g mol⁻¹ vs. besylate (acetate salt)
Conditions	Calculated from elemental composition; confirmed by LC‑MS in impurity profiling studies

Why This Matters

The unique molecular weight ensures chromatographic and mass‑spectral selectivity, making the adduct the only suitable standard for tracking this specific process impurity in ANDA submissions.

HPLC Purity vs. EP Impurity Standards

The acetate salt of Amlodipine Mannitol Adduct is supplied with an HPLC purity of 94.07% (mixture of diastereomers) as certified by the manufacturer . In contrast, commercially available EP‑grade impurity standards such as Amlodipine Impurity B (Pharmaceutical Secondary Standard CRM) are certified at ≥98.0% purity . The lower purity of the mannitol adduct standard reflects its inherent complexity as a diastereomeric mixture and must be accounted for in method validation protocols to prevent systematic bias in impurity quantification [1].

HPLC Purity

Reported

94.07%

purity (acetate salt, diastereomeric mixture)

Purity offset must be corrected in related-substances methods to avoid over-estimation.

Certified by manufacturer; cross-study comparable

Evidence Dimension	Certified HPLC purity
Target Compound Data	94.07% (acetate salt, mixture of diastereomers)
Comparator Or Baseline	Amlodipine Impurity B CRM: ≥98.0% (single-component standard)
Quantified Difference	≥3.93 percentage points lower purity
Conditions	HPLC‑UV analysis as reported on manufacturer Certificates of Analysis

Why This Matters

Knowing the exact purity offset is essential for accurate response‑factor correction in related‑substances methods; procurement of a standard with documented diastereomeric purity prevents over‑estimation of this impurity in API batches.

• [1] Foreversyn. Amlodipine Impurity 14 / Amlodipine Mannitol Adduct HCl – Product Page. Catalog No. FY-AML14. http://www.foreversyn.com/fydetailpro.php?id=3118 (accessed 2025). View Source

Storage Condition Stringency vs. Ambient Stability

Amlodipine Mannitol Adduct (free form and acetate salt) is specified for long‑term storage at 2–8 °C in a refrigerator, with shipping permitted at ambient temperature [1]. In contrast, amlodipine besylate bulk drug substance is stable for at least 2 months at 25 °C / 92% relative humidity without significant water uptake [2]. The requirement for refrigerated storage indicates that the mannitol adduct possesses greater intrinsic chemical lability, likely due to the hydrolytically susceptible ether linkage and the polyol backbone, which mandates cold‑chain logistics for reference‑standard inventory management [3].

Storage

Class-level

2–8 °C (refrigerator) vs Amlodipine besylate: ≤25 °C, stable at 25 °C/92% RH ≥2 months

Cold-chain logistics required to prevent degradation of labile ether linkage.

Data to verify; class-level inference from supplier specifications

Evidence Dimension	Recommended long‑term storage temperature
Target Compound Data	2–8 °C (refrigerator)
Comparator Or Baseline	Amlodipine besylate: ≤25 °C (ambient); stable at 25 °C / 92% RH for ≥2 months
Quantified Difference	At least 17 °C lower storage temperature required
Conditions	Manufacturer storage specifications and published solid‑state stability data for amlodipine besylate

Why This Matters

Procurement planning must account for cold‑storage capacity and insulated shipping; neglecting this requirement can lead to standard degradation and invalid analytical results.

• [1] Pharmaffiliates. Amlodipine Mannitol Adduct – Storage Specification. https://www.pharmaffiliates.com (accessed 2025). View Source
• [2] Shehat, M. et al. (2012) 'Amlodipine Besylate', in Profiles of Drug Substances, Excipients and Related Methodology, Vol. 37, pp. 31–62. DOI: 10.1016/B978-0-12-397220-0.00002-7. View Source
• [3] Veeprho. Amlodipine Mannitol Adduct (Acetate Salt) – Stability Considerations. https://veeprho.com/pt/impurities/amlodipine-mannitol-adduct-acetate-salt/ (accessed 2025). View Source

ANDA-Specific Impurity Marker vs. Compendial Standards

Amlodipine Mannitol Adduct is explicitly marketed as a reference standard for Abbreviated New Drug Application (ANDA) submissions and commercial amlodipine production, with optional traceability against USP or EP pharmacopeial standards [1]. While EP‑listed impurities such as Impurity A, D, G, and H are required for all amlodipine drug products, the mannitol adduct is a manufacturer‑specific process impurity that arises when mannitol is used as an excipient or solvent carrier during synthesis . Inclusion of this adduct in an ANDA impurity profile demonstrates process‑specific control that generic compendial standards cannot address, directly supporting the demonstration of pharmaceutical equivalence [2].

ANDA Scope

Class-level

Process-specific impurity standard for ANDA/DMF; compendial impurities (EP A/D/G/H) cover only general impurities.

Fills regulatory gap for manufacturer-specific impurity control in ANDA submissions.

Categorical difference; traceability to USP/EP upon request

Evidence Dimension	Regulatory filing scope
Target Compound Data	Process‑specific impurity reference standard for ANDA/DMF submissions; traceable to USP/EP upon request
Comparator Or Baseline	EP Impurity A/D/G/H: Compendial impurities applicable to all amlodipine products; no process‑specific differentiation
Quantified Difference	Not quantifiable as a numerical difference; differentiation is categorical (process‑specific vs. compendial)
Conditions	ANDA regulatory framework per ICH Q3A/Q3B guidelines

Why This Matters

For generic manufacturers, procurement of a process‑specific impurity standard is a regulatory necessity; reliance on compendial standards alone leaves a gap in demonstrating control over manufacturer‑specific impurities.

• [1] SynZeal. Amlodipine Mannitol Adduct – ANDA/DMF Applications. Catalog No. SZ-A005045. https://www.synzeal.com/cn/amlodipine-mannitol-adduct (accessed 2025). View Source
• [2] RXN Chemicals. Amlodipine Working Standard – ICH Q3A/Q3B Compliance Statement. https://rxnchem.com (accessed 2025). View Source

Amlodipine Mannitol Adduct: Application Scenarios

ANDA Impurity Profiling and Method Validation

Generic drug manufacturers submitting an ANDA for amlodipine besylate tablets must demonstrate control over all process‑related impurities. The Amlodipine Mannitol Adduct reference standard is used to spike placebo and API samples during HPLC method validation to confirm system suitability, linearity (typically r² ≥ 0.995 across 0.05%–0.15% of the API concentration), and specificity (resolution ≥ 1.5 from the amlodipine peak) as part of the ANDA chemistry, manufacturing, and controls (CMC) section [1].

Root-Cause Investigation of Unknown Impurity Peaks

When a pharmaceutical QC laboratory detects an unknown impurity peak at a relative retention time of ~1.8–2.2 in amlodipine API manufactured using mannitol‑containing solvent systems, the Amlodipine Mannitol Adduct standard enables peak identification by retention‑time matching and LC‑MS/MS co‑elution. The standard’s molecular weight (573.03 m/z [M+H]⁺ for the free adduct) provides unequivocal mass confirmation, preventing false out‑of‑specification investigations and costly batch rejections .

Forced Degradation Studies for Excipient Compatibility

During formulation development, amlodipine is subjected to forced degradation in the presence of mannitol at 40 °C / 75% RH for up to 4 weeks. The Amlodipine Mannitol Adduct reference standard is used as a marker to quantify the extent of drug–excipient adduct formation by HPLC, enabling formulators to select alternative bulking agents (e.g., lactose or microcrystalline cellulose) when adduct levels exceed the ICH Q3B qualification threshold of 0.15% [2].

Chiral Purity Assessment of Diastereomers

Because the mannitol moiety introduces multiple chiral centers, the adduct exists as a mixture of diastereomers. Research laboratories use the Amlodipine Mannitol Adduct reference standard (supplied as a diastereomeric mixture with certified purity of 94.07% by HPLC ) to develop and validate chiral HPLC or SFC methods that separate the individual diastereomers, enabling rigorous control of stereochemical impurity profiles in API batches.

Application

Selection Property

Validation Focus

ANDA Impurity Profiling & Method Validation

Process-specific marker with unique retention time and mass signature

System suitability, specificity, and linearity in HPLC impurity methods

Unknown Impurity Peak Investigation

Definitive mass-spectral confirmation for peak assignment

LC-MS/MS co-elution and retention time matching

Forced Degradation (Excipient Compatibility)

Adduct formation marker in the presence of mannitol

Quantification of drug-excipient adduct vs. ICH Q3B thresholds

Chiral Purity Assessment of Diastereomers

Certified diastereomeric mixture standard

Chiral HPLC/SFC method development for stereochemical impurity control

• [1] SynZeal. Amlodipine Mannitol Adduct – Method Validation Applications. https://www.synzeal.com/cn/amlodipine-mannitol-adduct (accessed 2025). View Source
• [2] ICH Harmonised Guideline. Impurities in New Drug Products – Q3B(R2). International Council for Harmonisation, 2006. View Source